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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 4-Acetylmorpholine, a versatile

heterocyclic compound with significant applications in the pharmaceutical and agrochemical

industries. This document outlines its core physicochemical properties, spectroscopic data, and

a representative synthesis protocol.

Core Molecular Data
4-Acetylmorpholine, also known as N-acetylmorpholine, is a derivative of morpholine where

an acetyl group is attached to the nitrogen atom.[1][2]
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Identifier Value Source

IUPAC Name 1-morpholin-4-ylethanone [3]

Synonyms
N-Acetylmorpholine, 1-(4-

Morpholinyl)ethanone
[2][4][5]

CAS Number 1696-20-4 [4][5][6]

Molecular Formula C₆H₁₁NO₂ [3][4][5]

Molecular Weight 129.16 g/mol [3][5][6][7][8]

SMILES CC(=O)N1CCOCC1 [6][9]

InChI Key
KYWXRBNOYGGPIZ-

UHFFFAOYSA-N
[4][6][10]

Physicochemical Properties
4-Acetylmorpholine is typically a colorless to light yellow, clear liquid at room temperature.[7]

[8][11] Its key physical and chemical properties are summarized below.

Property Value Conditions

Appearance
Colorless to slightly yellow

clear liquid
[7]

Density 1.116 g/mL at 25 °C[6][11]

Melting Point 9 - 14 °C [6][7][8][11]

Boiling Point 208 - 245.5 °C [7][8][11]

Flash Point 122 °C closed cup[6][8][9]

Refractive Index 1.483 at 20 °C[6][11]

Water Solubility Miscible [11][12]

Molecular Structure
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The structure of 4-Acetylmorpholine consists of a morpholine ring N-acylated with an acetyl

group.
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Caption: 2D molecular structure of 4-Acetylmorpholine.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Acetylmorpholine.

Spectroscopic Technique Key Features

¹H NMR

Data available, typically showing signals for the

acetyl methyl protons and the two distinct sets

of methylene protons on the morpholine ring.

¹³C NMR
Spectra have been recorded and are available

for reference.[10]

IR Spectroscopy
Characteristic strong absorption band for the

amide carbonyl (C=O) group.

Mass Spectrometry

GC-MS data is available, showing the molecular

ion peak and characteristic fragmentation

patterns.[3]

Raman Spectroscopy Spectra are available for this compound.[3]
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Synthesis Protocol
Reaction: Acetylation of Morpholine

A common method for the synthesis of 4-Acetylmorpholine is the acetylation of morpholine.[1]

This can be achieved using reagents such as acetyl chloride or acetic anhydride.[1]

Experimental Workflow:

Caption: General workflow for the synthesis of 4-Acetylmorpholine.

Detailed Methodology:

Reactant Preparation: Morpholine is dissolved in a suitable aprotic solvent.

Acylation: Acetic anhydride or acetyl chloride is added dropwise to the morpholine solution,

often under cooled conditions to control the exothermic reaction. A base may be used to

neutralize the acid byproduct.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Once the reaction is complete, the mixture is typically washed with water and/or a

mild basic solution to remove unreacted starting materials and byproducts.

Purification: The crude product is purified by distillation under reduced pressure to yield pure

4-Acetylmorpholine.

Applications
4-Acetylmorpholine serves as a key intermediate in the synthesis of various fine chemicals.[7]

It is particularly important in the production of agrochemicals, such as the fungicides

dimethomorph and flumorph.[12] Additionally, it finds use in the pharmaceutical industry for the

development of analgesics and anti-inflammatory agents.[7] Its properties also make it a useful

building block in polymer chemistry.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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